Cas no 1708756-84-6 (6-cyano-N-(1-cyanocyclohexyl)pyridine-3-sulfonamide)

• Product Name: 6-cyano-N-(1-cyanocyclohexyl)pyridine-3-sulfonamide
• CAS No: 1708756-84-6
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 5681096
• PubChem ID: 75478585
• Update Time: 2025-06-15

6-cyano-N-(1-cyanocyclohexyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1708756-84-6
• AKOS033554153
• Z1697260657
• 6-cyano-N-(1-cyanocyclohexyl)pyridine-3-sulfonamide
• EN300-26591114

• Inchi： 1S/C13H14N4O2S/c14-8-11-4-5-12(9-16-11)20(18,19)17-13(10-15)6-2-1-3-7-13/h4-5,9,17H,1-3,6-7H2
• InChI Key： PJMXNQGYRGAPIU-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C#N)=CC=1)(NC1(C#N)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 290.08374688g/mol
• Monoisotopic Mass: 290.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 115Ų

Additional information on 6-cyano-N-(1-cyanocyclohexyl)pyridine-3-sulfonamide

Introduction to 6-cyano-N-(1-cyanocyclohexyl)pyridine-3-sulfonamide (CAS No: 1708756-84-6)

6-cyano-N-(1-cyanocyclohexyl)pyridine-3-sulfonamide, identified by its CAS number 1708756-84-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its cyano and cyanocyclohexyl substituents, contribute to its distinctive chemical properties and make it a subject of interest for further exploration.

The< strong>N-(1-cyanocyclohexyl)pyridine moiety in the molecular structure of 1708756-84-6 plays a crucial role in determining its reactivity and interaction with biological targets. The presence of multiple electron-withdrawing groups, such as the cyano groups, enhances the electrophilicity of the molecule, making it a versatile intermediate in synthetic chemistry. This property is particularly valuable in the design and synthesis of novel pharmaceutical agents that require precise functionalization at specific positions.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug discovery. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them effective candidates for treating a wide range of diseases. The< strong>3-sulfonamide group in 1708756-84-6 is strategically positioned to interact with biological targets, thereby influencing the compound's pharmacological profile. This positioning allows for potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies.

In the context of contemporary research, 1708756-84-6 has been investigated for its potential role in developing new therapeutic strategies. Studies have demonstrated that sulfonamide-containing compounds can exhibit significant inhibitory effects on various enzymes and receptors involved in disease pathways. The< strong>cyano and< strong>cyanocyclohexyl functional groups contribute to the compound's ability to engage with multiple biological targets, offering a multifaceted approach to drug design.

The synthesis of< strong>6-cyano-N-(1-cyanocyclohexyl)pyridine-3-sulfonamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the cyano group at the pyridine ring and the attachment of the cyanocyclohexyl moiety require precise control over reaction conditions to ensure high yield and purity. These synthetic challenges underscore the compound's complexity and the advanced techniques employed in its preparation.

The pharmacological properties of 1708756-84-6 have been explored through both computational modeling and experimental studies. Computational methods have been instrumental in predicting how the compound interacts with biological targets at the molecular level. These predictions provide valuable insights into potential drug-like properties, such as solubility, permeability, and metabolic stability. Experimental validation through in vitro assays has further confirmed these predictions, reinforcing the compound's promise as a lead molecule for further development.

The versatility of< strong>6-cyano-N-(1-cyanocyclohexyl)pyridine-3-sulfonamide extends beyond its potential as a single therapeutic agent. Its structural features make it an excellent scaffold for derivative synthesis, allowing researchers to modify specific functional groups to enhance or alter its biological activity. This flexibility is crucial in drug discovery pipelines, where lead optimization is often necessary to achieve desired pharmacological effects.

In conclusion, 1708756-84-6 represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. The combination of< strong>N-(1-cyanocyclohexyl)pyridine,< strong>3-sulfonamide, and< strong>cyano/< strong>cyanocyclohexyl substituents provides a rich foundation for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like 1708756-84-6 will play an increasingly important role in shaping new therapeutic strategies.